N-[6-(propanoylamino)pyridin-2-yl]propanamide;dihydrate

• CAS No.: 918625-68-0
• Molecular Formula: C11H19N3O4
• Molecular Weight: 257.29 g/mol
• IUPAC Name: N-[6-(propanoylamino)pyridin-2-yl]propanamide;dihydrate
• InChI: InChI=1S/C11H15N3O2.2H2O/c1-3-10(15)13-8-6-5-7-9(12-8)14-11(16)4-2;;/h5-7H,3-4H2,1-2H3,(H2,12,13,14,15,16);2*1H2
• InChI Key: CHWOXFFKMVXDPZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NC(=CC=C1)NC(=O)CC.O.O

Description

N-[6-(propanoylamino)pyridin-2-yl]propanamide;dihydrate is a chemical compound with the molecular formula C11H15N3O2·2H2O. This compound is known for its unique structure, which includes a pyridine ring substituted with propanoylamino groups. It is often used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[6-(propanoylamino)pyridin-2-yl]propanamide typically involves the reaction of 2-aminopyridine with propanoyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified through recrystallization or chromatography to obtain the desired compound in high purity .

Industrial Production Methods: Industrial production of N-[6-(propanoylamino)pyridin-2-yl]propanamide follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient production. The reaction conditions are optimized to maximize yield and minimize by-products.